3-Methyl-2-morpholin-4-yl-butylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Methyl-2-morpholin-4-yl-butylamine” is a biochemical used for proteomics research . Its molecular formula is C9H20N2O and it has a molecular weight of 172.27 .
Synthesis Analysis
The synthesis of morpholines, which includes “3-Methyl-2-morpholin-4-yl-butylamine”, has been a subject of research. A method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The molecular structure of “3-Methyl-2-morpholin-4-yl-butylamine” is defined by its molecular formula, C9H20N2O . Further structural analysis would require more specific information such as spectroscopic data.Scientific Research Applications
Neurokinin-1 Receptor Antagonism
One application involves an orally active, water-soluble neurokinin-1 (h-NK(1)) receptor antagonist, indicating potential relevance in treating emesis and depression. The construction of this compound involved thermal rearrangement, showcasing its efficacy in pre-clinical tests for these conditions (Harrison et al., 2001).
Synthesis of Morpholine Derivatives
Another application is found in the synthesis of functional morpholine dione derivatives of lysine, highlighting the chemical's role in creating novel compounds through a four-step reaction process. These derivatives were characterized using various spectroscopic techniques, demonstrating the compound's utility in chemical synthesis (Lu De-da, 2015).
HIV-1 Non-nucleoside Reverse Transcriptase Inhibitor Synthesis
The compound also finds application in the synthesis of DPC 963, a second-generation NNRTI (non-nucleoside reverse transcriptase inhibitor) drug candidate. This showcases the compound's potential in drug discovery, particularly in the treatment of HIV-1 (Kauffman et al., 2000).
Catalysis in Chemical Reactions
It is also involved in catalytic reactions with allenes and active methylene compounds, leading to adduct formation. This application highlights its role in facilitating complex chemical reactions, potentially useful in synthetic chemistry (Baker & Cook, 1976).
Synthesis of Antimicrobials
Furthermore, the compound is used in synthesizing potent antimicrobials, including arecoline derivatives. This application indicates its importance in medicinal chemistry for developing new treatments against microbial infections (Kumar, Sadashiva & Rangappa, 2007).
Mechanism of Action
Target of Action
3-Methyl-2-morpholin-4-yl-butylamine is a derivative of morpholine . Morpholine derivatives have been found to have a wide variety of pharmacological activities . .
Mode of Action
The mode of action of morpholine derivatives can vary depending on the specific derivative and its targets . For instance, some morpholine derivatives act as irreversible tyrosine-kinase inhibitors with activity against HER-2, EGFR, and ErbB-4 . .
Biochemical Pathways
Morpholine derivatives can affect a variety of biochemical pathways depending on their specific targets and mode of action .
Pharmacokinetics
The molecular weight of 3-Methyl-2-morpholin-4-yl-butylamine is 172.27 , which could potentially influence its pharmacokinetic properties.
Result of Action
Morpholine derivatives can have a variety of effects depending on their specific targets and mode of action .
properties
IUPAC Name |
3-methyl-2-morpholin-4-ylbutan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O/c1-8(2)9(7-10)11-3-5-12-6-4-11/h8-9H,3-7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUZCEYDTUIJKLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN)N1CCOCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2-morpholin-4-yl-butylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.